Cas no 1058600-85-3 (ISOREBAUDIOSIDE A(P))

• Product Name: ISOREBAUDIOSIDE A(P)
• CAS No: 1058600-85-3
• Molecular Formula: C₄₄H₇₀O₂₃
• Molecular Weight: 967.01
• CID: 1074381

ISOREBAUDIOSIDE A(P) Properties

Names and Identifiers

• ISOREBAUDIOSIDE A(P)
• DAQ 3
• Isorebaudioside A
• (4alpha)-13-[(O-beta-D-Glucopyranosyl-(1-2)-O-[beta-D-glucopyranosyl-(1-3)]-beta-D-glucopyranosyl)oxy]-kaur-15-en-18-oic acid beta-D-glucopyranosyl ester
• Kaur-15-en-18-oic acid, 13-[(O-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-β-D-glucopyranosyl)oxy]-, β-D-glucopyranosyl ester, (4α)-

• InChIKey： MXJFNBVAAVBVAU-NCGAPWICSA-N
• Inchi： 1S/C44H70O23/c1-17-11-43-9-5-22-41(2,7-4-8-42(22,3)40(59)66-38-33(58)30(55)26(51)20(14-47)62-38)23(43)6-10-44(17,16-43)67-39-35(65-37-32(57)29(54)25(50)19(13-46)61-37)34(27(52)21(15-48)63-39)64-36-31(56)28(53)24(49)18(12-45)60-36/h11,18-39,45-58H,4-10,12-16H2,1-3H3/t18-,19-,20-,21-,22+,23+,24-,25-,26-,27-,28+,29+,30+,31-,32-,33-,34+,35-,36+,37+,38+,39+,41-,42-,43-,44+/m1/s1
• SMILES： C[C@@]12CCC[C@@](C)(C(=O)O[C@H]3[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O3)O)[C@@]1([H])CC[C@]13C=C(C)[C@](O[C@]4([H])O[C@H](CO)[C@@H](O)[C@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O5)O)[C@H]4O[C@@]4([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O4)O)(CC[C@@]21[H])C3

Experimental Properties

• Melting Point: 177-181 ºC
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides